Cas no 1693854-46-4 (1,2,4triazolo1,5-apyridin-2-ylhydrazine)

• Product Name: 1,2,4triazolo1,5-apyridin-2-ylhydrazine
• CAS No: 1693854-46-4
• MF: C₆H₇N₅
• MW: 149.153279542923
• MDL: MFCD27959394
• CID: 4611271
• PubChem ID: 75481744
• Update Time: 2025-06-11

1,2,4triazolo1,5-apyridin-2-ylhydrazine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[1,5-a]pyridin-2-ylhydrazine
• [1,2,4]Triazolo[1,5-a]pyridine, 2-hydrazinyl-
• 1,2,4triazolo1,5-apyridin-2-ylhydrazine

• MDL： MFCD27959394
• Inchi： 1S/C6H7N5/c7-9-6-8-5-3-1-2-4-11(5)10-6/h1-4H,7H2,(H,9,10)
• InChI Key： CCJURWSIVOJJJJ-UHFFFAOYSA-N
• SMILES： C12=NC(NN)=NN1C=CC=C2

Additional information on 1,2,4triazolo1,5-apyridin-2-ylhydrazine

Recent Advances in the Study of 1,2,4-Triazolo[1,5-a]pyridin-2-ylhydrazine (CAS: 1693854-46-4)

The compound 1,2,4-triazolo[1,5-a]pyridin-2-ylhydrazine (CAS: 1693854-46-4) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic structure, characterized by its fused triazole and pyridine rings, exhibits significant potential in modulating biological targets, including kinases and enzymes involved in inflammatory and oncogenic pathways. Recent studies have highlighted its utility as a versatile pharmacophore, enabling the design of molecules with enhanced selectivity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of 1,2,4-triazolo[1,5-a]pyridin-2-ylhydrazine derivatives to target protein kinases implicated in cancer progression. The team employed a combination of computational docking and synthetic chemistry to identify key modifications that improve binding affinity while minimizing off-target effects. Notably, one derivative demonstrated nanomolar inhibitory activity against a panel of tyrosine kinases, with promising in vitro and in vivo efficacy in xenograft models.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound's role as a precursor for radiopharmaceuticals was investigated. The study focused on chelating properties of its hydrazine moiety, enabling the development of ⁶⁸Ga-labeled tracers for positron emission tomography (PET) imaging. This application underscores the molecule's dual utility in both therapeutic and diagnostic contexts, a rare feature in small-molecule drug development.

Mechanistic studies have further elucidated the compound's unique mode of action. X-ray crystallography data revealed that 1,2,4-triazolo[1,5-a]pyridin-2-ylhydrazine derivatives induce conformational changes in target proteins through hydrogen bonding networks facilitated by the triazole nitrogen atoms. This finding, published in Nature Communications, provides a structural basis for rational drug design and could explain the observed high selectivity across biological assays.

From a synthetic chemistry perspective, recent protocols have improved the scalability of 1,2,4-triazolo[1,5-a]pyridin-2-ylhydrazine production. A 2024 Organic Process Research & Development paper detailed a continuous-flow synthesis method that achieves >90% yield while reducing hazardous byproducts. This technological advancement addresses previous manufacturing challenges and could accelerate the compound's transition to clinical-stage development.

Looking forward, several pharmaceutical companies have included 1,2,4-triazolo[1,5-a]pyridin-2-ylhydrazine derivatives in their preclinical pipelines, particularly for immuno-oncology applications. The compound's ability to modulate the tumor microenvironment through multiple pathways makes it an attractive candidate for combination therapies. However, researchers caution that further pharmacokinetic optimization may be required to address early-stage metabolic instability observed in primate models.